2-(3-(trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile

• IUPAC Name: 2-[3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-1-yl]acetonitrile
• InChI: InChI=1S/C9H8F3N3S/c10-9(11,12)8-6-5-16-4-1-7(6)15(14-8)3-2-13/h1,3-5H2
• InChI Key: SUZXZSCTMVFQHA-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=C1N(N=C2C(F)(F)F)CC#N
• Molecular Formula: C9H8F3N3S
• Molecular Weight: 247.24 g/mol
• CAS No.: 2098140-55-5

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing three carbon atoms and two nitrogen atoms. They are used as building blocks in the synthesis of various bioactive chemicals and have applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system. For example, 3-(Trifluoromethyl)pyrazoles undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles.

Molecular Structure Analysis

The pyrazole ring is a five-membered structure with two adjacent nitrogen atoms and three carbon atoms. The exact structure of your specific compound would depend on the positions and orientations of the additional groups attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions. For instance, they can participate in the synthesis of disubstituted pyrimidines. The specific reactions that “2-(3-(trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile” can undergo would depend on its exact structure and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a pyrazole derivative would depend on its exact structure. For example, 3-(Trifluoromethyl)pyrazole has a boiling point of 70°C/2mmHg and a melting point of 45-47°C.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the extraction of metal ions .

Mode of Action

It’s known that the trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . The presence of a trifluoromethyl group can influence the reactivity of the compound .

Biochemical Pathways

Compounds with similar structures have been involved in the synthesis of more complex heterocyclic systems with relevance in the pharmaceutical field .

Result of Action

The trifluoromethyl group is known to alter the chemical, physical, and biological properties of organic compounds, often improving their pharmacological properties .

Safety and Hazards

The safety and hazards associated with a pyrazole derivative would depend on its exact structure. For example, 3-(Trifluoromethyl)pyrazole is classified as an eye irritant, skin irritant, and may cause respiratory irritation.

Future Directions

The future directions in the research and application of pyrazole derivatives are likely to involve the development of new synthetic techniques and the discovery of new biological activities.

Biochemical Analysis

Biochemical Properties

2-(3-(trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to inhibit certain enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are crucial for drug metabolism . Additionally, it can bind to specific protein receptors, altering their conformation and activity, thereby modulating cellular signaling pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can activate or inhibit signaling pathways such as the MAPK/ERK pathway, leading to changes in gene expression and cellular responses . Furthermore, it can impact cellular metabolism by modulating the activity of key metabolic enzymes, resulting in altered levels of metabolites and energy production .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It can bind to active sites of enzymes, inhibiting their catalytic activity, or interact with transcription factors, influencing gene expression . Additionally, the compound may undergo post-translational modifications, further modulating its activity and function within the cell .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions but may degrade over time, leading to reduced efficacy . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular processes, including alterations in cell proliferation and apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as anti-inflammatory or anti-cancer activity . At higher doses, it can lead to toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of dosage optimization in therapeutic applications.